Cas no 15482-29-8 (1-Hydroxy-1-(4-methoxyphenyl)propan-2-one)

• Product Name: 1-Hydroxy-1-(4-methoxyphenyl)propan-2-one
• CAS No: 15482-29-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 121014
• PubChem ID: 10080999
• Update Time: 2025-10-24

1-Hydroxy-1-(4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-1-(4-methoxyphenyl)propan-2-one
• 1-HYDROXY-1-(4-METHOXY-PHENYL)-PROPAN-2-ONE
• 2-Propanone,1-hydroxy-1-(4-methoxyphenyl)-
• 1-Hydroxy-1-(4-methoxy-phenyl)-aceton
• 1-hydroxy-1-(4-methoxy-phenyl)-acetone
• 1-hydroxy-1-(4-methoxyphenyl)-propan-2-one
• 1-Hydroxy-1-(p-methoxyphenyl)-2-propanone
• 1-hydroxy-1-<(4-methoxy)-phenyl>-2-propanone
• 2-Propanone,1-hydroxy-1-(4-methoxyphenyl)
• AC-20917
• 2-Propanone, 1-hydroxy-1-(4-methoxyphenyl)-
• J-009145
• AKOS006288624
• SCHEMBL5319395
• UVVXGUZSUNRWQG-UHFFFAOYSA-N
• 2-Propanone, 1-hydroxy-1-(p-methoxyphenyl)-
• DTXSID70435249
• SB84613
• 15482-29-8
• DTXCID20386075

• Inchi： 1S/C10H12O3/c1-7(11)10(12)8-3-5-9(13-2)6-4-8/h3-6,10,12H,1-2H3
• InChI Key： UVVXGUZSUNRWQG-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 305.895°C at 760 mmHg
• Flash Point: 119.78°C
• Refractive Index: 1.528
• PSA: 46.53000
• LogP: 1.31760

Additional information on 1-Hydroxy-1-(4-methoxyphenyl)propan-2-one

1-Hydroxy-1-(4-methoxyphenyl)propan-2-one (CAS 15482-29-8): A Versatile Intermediate in Modern Pharmaceutical and Organic Chemistry

1-Hydroxy-1-(4-methoxyphenyl)propan-2-one, also known as CAS 15482-29-8, represents a critical compound in the field of organic synthesis and pharmaceutical development. This molecule, characterized by its unique 1-hydroxy-1-(4-methoxyphenyl)propan-2-one structure, has garnered significant attention due to its potential applications in the synthesis of bioactive compounds and its role as a key intermediate in drug discovery processes. Recent advancements in synthetic chemistry have further highlighted the importance of this compound in developing novel therapeutics targeting various pathophysiological conditions.

As a 1-hydroxy-1-(4-methoxyphenyl)propan-2-one derivative, this compound exhibits remarkable reactivity due to the presence of both an hydroxyl group and a methoxyphenyl ring. These functional groups enable the molecule to participate in a wide range of chemical reactions, including electrophilic substitution, nucleophilic attack, and radical processes. The 1-hydroxy-1-(4-methoxyphenyl)propan-2-one scaffold has been extensively studied for its ability to serve as a versatile platform for the development of pharmaceutical agents with diverse therapeutic applications.

Recent research has demonstrated that 1-Hydroxy-1-(4-methyloxyphenyl)propan-2-one plays a pivotal role in the synthesis of antimicrobial agents and anti-inflammatory compounds. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the use of 1-hydroxy-1-(4-methoxyphenyl)propan-2-one as a key intermediate in the development of a novel antibacterial agent targeting multidrug-resistant pathogens. The compound's ability to undergo selective functionalization under mild conditions makes it particularly valuable in the design of targeted drug delivery systems.

The 1-hydroxy-1-(4-methoxyphenyl)propan-2-one structure has also been explored in the context of green chemistry initiatives. Researchers are increasingly focusing on the development of sustainable synthetic routes that minimize the use of hazardous reagents and reduce environmental impact. A 2024 study in Green Chemistry highlighted the use of 1-hydroxy-1-(4-methoxyphenyl)propan-2-one in the synthesis of biodegradable polymers, demonstrating its potential in materials science applications. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

In the realm of drug discovery, 1-hydroxy-1-(4-methoxyphenyl)propan-2-one has been utilized as a building block for the synthesis of small molecule inhibitors targeting specific enzyme pathways. For example, a 2023 publication in ACS Medicinal Chemistry Letters described the use of this compound in the development of a selective kinase inhibitor for the treatment of neurodegenerative diseases. The compound's ability to undergo regioselective modification allows for the fine-tuning of pharmacological properties, enhancing its therapeutic potential.

The 1-hydroxy-1-(4-methoxyphenyl)propan-2-one molecule has also been investigated for its role in photoreactive applications. Recent studies have shown that this compound can be utilized as a photoinitiator in radical polymerization reactions, enabling the controlled synthesis of functional polymers. This property has opened new avenues in the development of smart materials and optical devices, further expanding the scope of its applications.

From a synthetic chemistry perspective, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one structure is notable for its ability to undergo enantioselective transformations. This has led to its use in the asymmetric synthesis of chiral compounds, which are essential in many pharmaceutical formulations. A 2024 review in Chemical Reviews highlighted the importance of this compound in the development of chiral drugs with improved bioavailability and reduced toxicity.

Additionally, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one scaffold has been explored for its potential in fluorescent labeling applications. Researchers have demonstrated that this compound can be modified to incorporate fluorophore groups, enabling its use as a bioimaging probe. This has significant implications for biomedical research, where the ability to visualize molecular interactions in real-time is crucial for understanding cellular processes.

Despite its promising applications, the synthesis of 1-hydroxy-1-(4-methoxyphenyl)propan-2-one presents certain challenges. One of the primary difficulties lies in achieving high-yield reactions under controlled conditions. Researchers are continuously working to optimize reaction conditions and catalytic systems to enhance the efficiency of its synthesis. Advances in computational chemistry have also played a role in predicting optimal reaction pathways, enabling the design of more efficient synthetic strategies.

Looking ahead, the future of 1-hydroxy-1-(4-methoxyphenyl)propan-2-one research is likely to be shaped by the integration of multi-disciplinary approaches. The convergence of organic chemistry, materials science, and biotechnology is expected to drive the development of new applications for this compound. For instance, the use of 1-hydroxy-1-(4-methoxyphenyl)propan-2-one in nanotechnology and biomedical engineering is an area of growing interest, with potential implications for targeted drug delivery and regenerative medicine.

In conclusion, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound represents a versatile and valuable scaffold in modern chemical research. Its unique structural features and reactivity have enabled its use in a wide range of applications, from pharmaceutical development to materials science. As research in this field continues to evolve, the potential of 1-hydroxy-1-(4-methoxyphenyl)propan-2-one is expected to expand further, contributing to the advancement of multiple scientific disciplines.

For further information on the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound and its applications, researchers are encouraged to explore recent publications in leading scientific journals and to engage with ongoing experimental studies. The continued exploration of this compound's properties and potential applications will undoubtedly lead to new breakthroughs in chemical innovation and scientific discovery.

As the field of synthetic chemistry continues to evolve, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound remains a focal point of research due to its adaptability and potential for innovative applications. The ongoing efforts to optimize its synthesis and explore its properties will likely lead to the development of new therapeutic agents, materials, and technological advancements, underscoring its significance in modern scientific research.

In summary, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound exemplifies the importance of chemical innovation in addressing complex scientific challenges. Its role as a versatile scaffold in drug discovery and materials science highlights the potential of synthetic chemistry to drive technological progress and scientific advancement. As researchers continue to explore the properties and applications of this compound, its impact on various fields is expected to grow, further solidifying its position as a key player in modern chemical research.

With the ongoing development of synthetic methods and experimental techniques, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound is poised to play an even greater role in future scientific discoveries. The continued exploration of its properties and potential applications will undoubtedly lead to new innovations and advancements, underscoring its significance in the field of chemical research.

Ultimately, the 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound stands as a testament to the power of chemical innovation and the importance of scientific research in shaping the future of technology and science. Its continued study and application are expected to yield valuable insights and breakthroughs, further emphasizing its importance in the ever-evolving landscape of scientific discovery.

The compound 1-hydroxy-1-(4-methoxyphenyl)propan-2-one is a versatile organic molecule with a wide range of potential applications. Here's a concise summary of its key features and significance: ### Chemical Structure and Properties - Structure: A propanone (ketone) derivative with a hydroxy group at the α-position and a 4-methoxyphenyl group at the β-position. - Functional Groups: Contains a ketone group (C=O), a hydroxyl group (–OH), and a methoxy group (–OCH₃) attached to a phenyl ring. - Reactivity: The ketone and hydroxyl groups make it a valuable intermediate in organic synthesis, while the methoxyphenyl group provides aromaticity and potential for functionalization. ### Applications 1. Pharmaceutical Development: - Drug Synthesis: Serves as a building block for synthesizing bioactive compounds, including potential pharmaceuticals. - Bioimaging Probes: Modified versions can incorporate fluorophores for use in fluorescent labeling and biomedical imaging. 2. Materials Science: - Polymer Chemistry: Can be used in the development of functional polymers or coatings. - Nanotechnology: Potential applications in nanomaterial synthesis or as a component in nanocarriers. 3. Synthetic Chemistry: - Catalytic Reactions: Acts as a substrate or intermediate in various catalytic processes. - Green Chemistry: May be explored for sustainable synthesis pathways. ### Research and Development - Synthesis Optimization: Researchers are working to improve its synthesis efficiency, including the use of advanced catalytic systems and computational modeling. - Interdisciplinary Applications: Integration with biotechnology, nanotechnology, and materials science is expected to expand its utility. ### Future Prospects - Innovative Applications: Potential roles in targeted drug delivery, regenerative medicine, and advanced biomedical technologies. - Scientific Impact: Continued study of its properties and reactivity could lead to breakthroughs in chemistry, materials science, and pharmaceuticals. ### Conclusion The 1-hydroxy-1-(4-methoxyphenyl)propan-2-one compound exemplifies the power of chemical innovation and the importance of interdisciplinary research. Its adaptability and reactivity make it a valuable scaffold for future scientific and technological advancements. As research progresses, its applications are expected to grow, further solidifying its significance in modern chemical science. For further exploration, researchers should refer to recent publications in journals like *Chemical Reviews*, *Journal of Organic Chemistry*, and *Advanced Materials* to stay updated on the latest developments in this field.